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For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the Thermo Scientific DXR3 Raman

Microscope, a powerful tool for non-destructive chemical analysis at the microscopic level.

Tailored for both novice and experienced users in research, scientific, and pharmaceutical

development fields, this document details the instrument's core functionalities, experimental

protocols, and data interpretation pathways.

Introduction to the DXR3 Raman Microscope
The Thermo Scientific DXR3 Raman Microscope is a high-performance, point-and-shoot

system designed for rapid and reliable Raman spectroscopy.[1][2][3] Its integrated and robust

design provides high-performance confocal Raman microscopy, making it an ideal instrument

for a wide array of applications, including pharmaceuticals, materials science, forensics, and

life sciences.[4][5][6] Key features of the DXR3 include automated alignment and calibration,

user-interchangeable components, and powerful software for data acquisition and analysis.[1]

[2][6]

Instrument Specifications
The DXR3 Raman Microscope boasts a range of impressive specifications that enable high-

quality data collection and analysis. The following tables summarize the key quantitative data

for the instrument.
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Table 1: Performance Specifications

Parameter Specification

Spatial Resolution As fine as 540 nm[1][4][7]

Confocal Depth Resolution As fine as 1.7 µm[1][4][7]

Spectral Range 3500 - 50 cm⁻¹ (single exposure)[1][4][7]

Extended Spectral Range (with 532 nm laser) Up to 6000 cm⁻¹[1][7]

Table 2: Laser Options

Wavelength Type

455 nm High Brightness

532 nm High Brightness, High Power

633 nm High Brightness, High Power

785 nm High Brightness, High Power

Note: Lasers are user-interchangeable.[1][2]

Table 3: Microscope Objectives

Magnification Type

4x Brightfield

10x Brightfield

20x Brightfield

50x Brightfield

100x Brightfield

Note: The DXR3 is compatible with a range of Olympus objectives.
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Core Operational Workflows
The following diagrams illustrate the fundamental operational procedures for the DXR3 Raman

Microscope, from initial startup to shutting down the system.

Figure 1: Instrument Start-Up Workflow

Ensure room temperature is below 27°C

Turn on the main power to the instrument

Turn on the computer and OLYMPUS TH4-200 illuminator

Launch the OMNICxi software

Wait for instrument initialization and stage calibration

Allow laser to warm up for 10-15 minutes

Instrument is ready for use

Click to download full resolution via product page

Caption: Instrument Start-Up Workflow
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Figure 2: Sample Analysis Workflow

Sample Preparation

Data Acquisition

Data Analysis

Mount sample on an appropriate substrate (e.g., microscope slide, silicon wafer)

Secure the sample on the microscope stage

Select the desired objective lens (start with low magnification, e.g., 10x)

Bring the sample into focus using the microscope controls

Select the appropriate laser and set initial parameters (low power, e.g., 1 mW)

Define the region of interest for analysis

Acquire the Raman spectrum

Optimize acquisition parameters (laser power, exposure time, number of scans) to improve signal-to-noise ratio

Perform automated or manual data processing (e.g., baseline correction, cosmic ray removal)

Identify chemical components by comparing spectra to libraries or known standards

Generate chemical maps or other data visualizations

Click to download full resolution via product page

Caption: Sample Analysis Workflow
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Figure 3: Instrument Shutdown Workflow

Remove sample from the stage

Close the OMNICxi software

Shut down the computer

Turn off the illuminator (OLYMPUS TH4-200)

Turn the laser key to the horizontal (off) position

Press and hold the instrument power button for 3 seconds

Turn off the stage motor power source

Click to download full resolution via product page

Caption: Instrument Shutdown Workflow

Detailed Experimental Protocols
This section provides detailed methodologies for key experimental procedures on the DXR3

Raman Microscope.
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Sample Preparation
Proper sample preparation is crucial for acquiring high-quality Raman spectra. The DXR3

accommodates a variety of sample types with minimal preparation.

Solid Samples:

Place a small, representative portion of the sample directly onto a clean microscope slide

or a silicon wafer.

For powdered samples, gently press the powder onto double-sided tape affixed to a slide

to create a relatively flat surface.[1]

Ensure the sample is securely mounted on the microscope stage.

Liquid Samples:

Use a well slide or a suitable liquid cell.

Pipette a small droplet of the liquid into the well.

Carefully place a coverslip over the well to minimize evaporation and create a flat surface

for focusing.

Thin Films and Coatings:

Mount the substrate with the film or coating directly onto the microscope stage.

Ensure the surface of interest is facing the objective lens.

Data Acquisition
The Thermo Scientific OMNIC software provides a user-friendly interface for controlling the

DXR3 and acquiring data.[4][8]

Initial Setup:

After starting the instrument and software, place the prepared sample on the stage.
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Using the microscope eyepieces or the live video feed in the software, bring the sample

into focus using a low-power objective (e.g., 10x).

Parameter Optimization:

Laser Selection: Choose the appropriate laser wavelength based on the sample's

characteristics to minimize fluorescence and maximize the Raman signal.

Laser Power: Begin with a low laser power (e.g., 1 mW) to avoid sample damage.[1]

Gradually increase the power if the signal is weak, while continuously monitoring the

sample for any signs of degradation.

Exposure Time and Number of Scans: Start with a short exposure time and a moderate

number of scans (e.g., 10).[1] Increase these parameters to improve the signal-to-noise

ratio for samples with weak Raman scattering.

Confocal Aperture: For high-resolution depth profiling and rejection of out-of-focus signals,

use a smaller confocal aperture (e.g., 25 µm pinhole). For maximizing the signal from bulk

samples, a larger aperture may be more suitable.

Data Collection:

Once the parameters are optimized, initiate data collection. The software will automatically

perform cosmic ray rejection and can be set to perform automated fluorescence

correction.[1][2]

Instrument Calibration
The DXR3 features automated alignment and calibration routines to ensure data accuracy and

reproducibility.[1][2][6]

When to Calibrate: The instrument should be calibrated periodically as recommended by the

manufacturer, and also after changing any key components like lasers or gratings. The

software will often prompt the user if a calibration is needed.

Calibration Procedure:

Access the alignment and calibration utility within the OMNIC software.
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Follow the on-screen instructions, which typically involve placing a standardized

calibration tool on the microscope stage.

The software will then automatically perform a series of measurements and adjustments to

calibrate the x-axis (wavelength) and intensity response of the system.[1][2]

Data Presentation and Analysis
The OMNIC software suite offers a comprehensive set of tools for processing and analyzing

Raman data.[4][8][9]

Data Visualization: Spectra can be displayed individually or overlaid for comparison. The

software also supports the generation of 2D and 3D chemical maps, which visualize the

spatial distribution of different chemical components within a sample.[7]

Data Processing:

Baseline Correction: Automated and manual baseline correction algorithms are available

to remove background signals, particularly those arising from fluorescence.

Peak Analysis: The software allows for the identification and fitting of spectral peaks to

determine their position, height, and area, which are crucial for quantitative analysis.

Spectral Identification:

Unknown compounds can be identified by searching the acquired spectrum against

extensive spectral libraries.[4] The software provides a hit quality index to indicate the

confidence of the match.

Maintenance and Troubleshooting
Routine maintenance is minimal for the DXR3 due to its stable design with few moving parts.[1]

[10]

User Maintenance:

Keep the instrument and its optical components clean.
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Regularly check and clean the microscope objectives.

If troubleshooting alignment or calibration errors, ensure the calibration tool is clean and

properly seated.[1] In case of persistent errors, restarting the computer and the instrument

may resolve the issue.[1]

Professional Service: For more complex issues or annual preventative maintenance, it is

recommended to contact a certified Thermo Fisher Scientific service engineer.

This guide provides a foundational understanding of the DXR3 Raman Microscope's operation.

For more advanced applications and detailed software functionalities, users should refer to the

official Thermo Scientific documentation and training resources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Mastering Molecular Analysis: A Technical Guide to the
DXR3 Raman Microscope]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580434#basic-operation-guide-for-the-dxr3-raman-
microscope]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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